2-Benzothiazol-2-yl-cyclohexanecarboxylic acid

• IUPAC Name: 2-(1,3-benzothiazol-2-yl)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C14H15NO2S/c16-14(17)10-6-2-1-5-9(10)13-15-11-7-3-4-8-12(11)18-13/h3-4,7-10H,1-2,5-6H2,(H,16,17)
• InChI Key: UYUNBKRWYMGAKX-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)C2=NC3=CC=CC=C3S2)C(=O)O
• Molecular Formula: C14H15NO2S
• DSSTOX Substance ID: DTXSID401248598
• Molecular Weight: 261.34 g/mol
• CAS RN: 852400-09-0

Description

2-Benzothiazol-2-yl-cyclohexanecarboxylic acid is a heterocyclic compound with the molecular formula C14H15NO2S and a molecular weight of 261.34. It is provided by Sigma-Aldrich and Santa Cruz Biotechnology for early discovery researchers.

Molecular Structure Analysis

The molecular structure of 2-Benzothiazol-2-yl-cyclohexanecarboxylic acid consists of a benzothiazole ring attached to a cyclohexane ring via a carboxylic acid group. The SMILES string representation of the molecule is OC(=O)C1CCCCC1c2nc3ccccc3s2.

Physical And Chemical Properties Analysis

The compound is a solid. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry. Its derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity that has proven it vital for the investigation for novel therapeutics. Here are some applications of benzothiazole derivatives:

• Pharmaceutical Chemistry

  • Benzothiazole derivatives have been found to possess various biological activities such as anti-bacterial, anti-fungal, anti-oxidant, anti-microbial, anti-proliferative, anti-convulsant, anti-HIV, anti-parkinson, anti-diabetic, anti-leishmanial, anti-malarial, hypoglycemic activity, anti-inflammatory, and more.
  • The 2nd position of benzothiazole is the most active site that makes 2-arylbenzothiazole as felicitous scaffolds in pharmaceutical chemistry.
  • Changes in the functional group at the 2nd position induce a tragic change in the biological activity of compounds.

• Organic Synthesis

  • The extensive significance of benzo-fused heterocyclic moieties formation has led to broad and valuable different approaches for their synthesis.
  • This includes synthetic pathways developed so far for the synthesis of 2-arylbenzothiazoles.

• Anti-tubercular Compounds

  • Benzothiazole based anti-tubercular compounds have shown promising results.
  • The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.
  • Synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions etc.

• Industrial Applications

  • 2- (benzothiazol-2-yl)-phenyl-β-D-galactopyranoside derivatives act as fluorescent pigment dyeing substrates and also possess β-D-galactosidase activities.
  • They are also used as electrophosphorescent emitter in OLEDs.

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral, indicating it is acutely toxic if ingested. It is also classified as a non-combustible, toxic hazardous material or hazardous material causing chronic effects.